Cas no 891845-32-2 (Cyclohexyl 5-nitrothiophene-2-carboxylate)

Cyclohexyl 5-nitrothiophene-2-carboxylate structure
891845-32-2 structure
Product Name:Cyclohexyl 5-nitrothiophene-2-carboxylate
CAS No:891845-32-2
MF:C11H13NO4S
MW:255.29022192955
CID:2811670
PubChem ID:69397737
Update Time:2025-04-21

Cyclohexyl 5-nitrothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Cyclohexyl 5-nitrothiophene-2-carboxylate
    • 891845-32-2
    • DTXSID00740439
    • SCHEMBL5307656
    • Inchi: 1S/C11H13NO4S/c13-11(16-8-4-2-1-3-5-8)9-6-7-10(17-9)12(14)15/h6-8H,1-5H2
    • InChI Key: YXCHQXCPUIODJC-UHFFFAOYSA-N
    • SMILES: S1C(=CC=C1C(=O)OC1CCCCC1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 255.05652907Da
  • Monoisotopic Mass: 255.05652907Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 100Ų

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